Cas no 1019530-58-5 ((furan-2-yl)methyl(1-methoxypropan-2-yl)amine)

• Product Name: (furan-2-yl)methyl(1-methoxypropan-2-yl)amine
• CAS No: 1019530-58-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD11141792
• CID: 5175880
• PubChem ID: 43177893
• Update Time: 2026-03-04

(furan-2-yl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(2-methoxy-1-methylethyl)-
• (furan-2-yl)methyl(1-methoxypropan-2-yl)amine

• MDL： MFCD11141792
• Inchi： 1S/C9H15NO2/c1-8(7-11-2)10-6-9-4-3-5-12-9/h3-5,8,10H,6-7H2,1-2H3
• InChI Key： AJTKKVUSSHJQDK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C)COC

Additional information on (furan-2-yl)methyl(1-methoxypropan-2-yl)amine

Introduction to (furan-2-yl)methyl(1-methoxypropan-2-yl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1019530-58-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (furan-2-yl)methyl(1-methoxypropan-2-yl)amine, represents a unique structural motif that combines a furan ring with an amine functional group, making it a promising candidate for various applications in drug discovery and material science. This introduction aims to provide a comprehensive overview of the compound's properties, its potential applications, and the latest research findings that highlight its significance.

The molecular structure of (furan-2-yl)methyl(1-methoxypropan-2-yl)amine consists of a furan ring substituted at the 2-position with a methyl group, which is further linked to an amine group via a (1-methoxypropan-2-yl) moiety. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for medicinal chemists. The presence of both electron-rich and electron-deficient regions in the molecule allows for diverse interactions with biological targets, which is crucial for developing effective therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of furan-based compounds. The furan ring is a versatile heterocycle that has been widely used in the synthesis of bioactive molecules due to its ability to mimic aromatic systems while also providing additional conformational flexibility. The amine group in (furan-2-yl)methyl(1-methoxypropan-2-yl)amine further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel drugs targeting neurological disorders. The structural features of (furan-2-yl)methyl(1-methoxypropan-2-yl)amine suggest that it may interact with receptors and enzymes involved in neurotransmitter signaling. Recent studies have shown that furan derivatives can modulate the activity of various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

The (1-methoxypropan-2-yl) group in the molecule adds an additional layer of complexity, influencing both its solubility and metabolic stability. This functional group can also serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications. For instance, it can be used to introduce hydrophilic or hydrophobic characteristics, depending on the desired outcome.

Another area where (furan-2-yl)methyl(1-methoxypropan-2-yl)amine shows promise is in the field of material science. The unique combination of functional groups makes it a suitable candidate for designing novel polymers and coatings with enhanced mechanical and chemical properties. The furan ring can contribute to thermal stability, while the amine group can facilitate cross-linking reactions, leading to materials with improved durability and functionality.

The synthesis of (furan-2-yl)methyl(1-methoxypropan-2-yl)amine presents an interesting challenge due to its complex structural features. However, advances in synthetic chemistry have made it possible to access this compound efficiently through multi-step reactions involving cross-coupling techniques and nucleophilic substitution reactions. These synthetic strategies not only allow for high yields but also provide opportunities for introducing structural diversity into libraries of furan-based compounds.

In conclusion, compound CAS no. 1019530-58-5, or more specifically, (furan-2-yl)methyl(1-methoxypropan-2-yll)amine, represents a promising entity in modern chemical research. Its unique structural features and versatile functional groups make it an attractive scaffold for drug discovery and material science applications. The latest research findings highlight its potential in modulating neurological disorders and designing advanced materials, underscoring its importance in ongoing scientific endeavors.